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Compound of Interest

Compound Name: Acid orange 156

Cat. No.: B15556719 Get Quote

Introduction

Acid Orange 156 (C.I. 26501) is a water-soluble, anionic double azo dye characterized by its

vibrant orange hue. As a member of the extensive family of azo dyes, it finds primary

application in the dyeing of protein and polyamide fibers such as wool, silk, and nylon. Its

molecular structure, featuring two azo (-N=N-) chromophores, is responsible for its color and

dyeing properties. This technical guide provides a comprehensive overview of Acid Orange
156, including its chemical and physical properties, a detailed synthesis protocol, its application

in textile dyeing, and an exploration of its potential relevance to the fields of biomedical

research and drug development.

Physicochemical Properties
Acid Orange 156 is an orange powder that is soluble in water.[1] Key physicochemical

properties are summarized in the table below.
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Property Value Reference(s)

C.I. Name Acid Orange 156 [2]

C.I. Number 26501 [2]

CAS Number 68555-86-2 [3]

Molecular Formula C₂₁H₁₉N₄NaO₅S [3]

Molecular Weight 462.46 g/mol [2]

Chemical Class Double Azo [2]

Appearance Orange Powder [1]

Solubility in Water (90°C) 100 g/L [2]

Synthesis of Acid Orange 156
The synthesis of Acid Orange 156 is a multi-step process involving two diazotization and

coupling reactions.[2] The general manufacturing method involves the diazotization of 4-

aminobenzenesulfonic acid, which is then coupled with 2-amino-4-methylanisole. The resulting

intermediate is subsequently diazotized and coupled with phenol, followed by a final

methylation step.[2]

Synthesis Workflow
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Caption: Synthesis workflow for Acid Orange 156.

Detailed Experimental Protocol (Hypothetical)
While a detailed, publicly available protocol for the synthesis of Acid Orange 156 is scarce, the

following is a representative procedure based on the general principles of azo dye synthesis.

This protocol is for illustrative purposes and would require optimization.

Step 1: Preparation of the first diazonium salt

Dissolve a specific molar equivalent of 4-aminobenzenesulfonic acid in a dilute hydrochloric

acid solution.

Cool the solution to 0-5°C in an ice bath with constant stirring.

Slowly add a stoichiometric amount of a cooled aqueous solution of sodium nitrite, keeping

the temperature below 5°C.

Stir the mixture for 30-60 minutes to ensure complete diazotization. The formation of the

diazonium salt can be confirmed by a positive reaction with starch-iodide paper.

Step 2: First coupling reaction

Dissolve an equimolar amount of 2-amino-4-methylanisole in a suitable solvent.

Slowly add the prepared diazonium salt solution to the 2-amino-4-methylanisole solution,

maintaining a low temperature and stirring vigorously.

Adjust the pH of the reaction mixture as needed to facilitate the coupling reaction.

Continue stirring until the coupling is complete, which can be monitored by techniques such

as thin-layer chromatography (TLC).

Isolate the resulting monoazo intermediate by filtration and wash it with cold water.

Step 3: Preparation of the second diazonium salt

Suspend the monoazo intermediate in a dilute mineral acid solution.
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Cool the suspension to 0-5°C.

Add a stoichiometric amount of sodium nitrite solution dropwise, maintaining the low

temperature.

Stir for an appropriate time to ensure complete diazotization of the second amino group.

Step 4: Second coupling reaction

Dissolve an equimolar amount of phenol in an alkaline solution (e.g., sodium hydroxide

solution).

Slowly add the second diazonium salt solution to the alkaline phenol solution at low

temperature with vigorous stirring.

Continue the reaction until completion, monitoring by TLC.

Step 5: Methylation and Isolation

To the solution containing the disazo dye, add a methylating agent (e.g., dimethyl sulfate)

under controlled pH and temperature conditions.

After the methylation is complete, precipitate the final product, Acid Orange 156, by adding

salt (salting out).

Filter the precipitated dye, wash it with a brine solution, and dry it in an oven at a suitable

temperature.

Purification and Characterization: The crude dye would typically be purified by recrystallization

from a suitable solvent. Characterization would involve techniques such as UV-Visible

spectroscopy to determine the maximum absorbance wavelength (λmax), Fourier-Transform

Infrared (FT-IR) spectroscopy to identify functional groups, and Nuclear Magnetic Resonance

(NMR) spectroscopy to confirm the molecular structure.

Spectroscopic and Performance Data
Spectroscopic Data (Predicted)
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Specific, experimentally determined spectroscopic data for Acid Orange 156 is not readily

available in the public domain. However, based on its chemical structure as a disazo dye, the

following are expected characteristic spectral features:

Technique Expected Observations

UV-Visible Spectroscopy

A major absorption peak (λmax) in the visible

region, likely between 400-500 nm,

corresponding to the π-π* transitions of the

conjugated azo system.

FT-IR Spectroscopy

Characteristic peaks for: -N=N- stretching, -

SO₃H stretching, O-H stretching (from the

phenolic group), C-H stretching (aromatic and

aliphatic), and C=C stretching (aromatic).

¹H NMR Spectroscopy

A complex spectrum with multiple signals in the

aromatic region corresponding to the protons on

the benzene and naphthalene ring systems, as

well as signals for the methyl and methoxy

groups.

¹³C NMR Spectroscopy

Resonances corresponding to the carbon atoms

in the aromatic rings, the azo groups, and the

methyl and methoxy groups.

Fastness Properties
The resistance of a dye to various environmental factors is crucial for its application.

Fastness Property Rating

Light Fastness 6-7

Washing Fastness 3-4

Application in Polyamide Dyeing
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Acid Orange 156 is primarily used for dyeing polyamide fibers. The dyeing mechanism

involves the formation of ionic bonds between the anionic sulfonate groups of the dye and the

protonated amino groups of the polyamide fiber in an acidic dyebath.

Dyeing Mechanism on Polyamide
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Caption: Mechanism of Acid Orange 156 dyeing on polyamide fibers.

Experimental Protocol for Polyamide Dyeing
This protocol provides a general procedure for dyeing nylon fabric with Acid Orange 156.

Materials:

Nylon fabric

Acid Orange 156

Non-ionic detergent

Sodium carbonate (optional, for scouring)
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Acetic acid or formic acid (for pH adjustment)

Glauber's salt (sodium sulfate, as a leveling agent)

Dyeing apparatus (e.g., beaker, water bath, stirring rod)

Procedure:

Scouring:

Prepare a scouring bath containing 1-2 g/L of a non-ionic detergent. For nylon, a small

amount of sodium carbonate can be added.

Wash the nylon fabric in this solution at 60-70°C for 20-30 minutes to remove any

impurities.

Rinse the fabric thoroughly with warm and then cold water.

Dye Bath Preparation:

Prepare a stock solution of Acid Orange 156 by dissolving a known amount of the dye

powder in hot deionized water.

Fill the dyeing vessel with the required volume of water to achieve a specific liquor ratio

(e.g., 40:1).

Add Glauber's salt (e.g., 5-10% on the weight of fabric) to the dyebath.

Add the required amount of the dye stock solution.

Adjust the pH of the dyebath to 4.0-5.0 using acetic acid or formic acid.

Dyeing Process:

Immerse the wet, scoured nylon fabric into the dyebath at room temperature.

Gradually raise the temperature of the dyebath to 98-100°C at a rate of approximately 2°C

per minute with continuous stirring.
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Maintain the dyeing at this temperature for 45-60 minutes, ensuring the fabric is fully

submerged and agitated to promote level dyeing.

Post-Treatment:

Allow the dyebath to cool down to about 60°C.

Remove the dyed fabric and rinse it with warm water, followed by cold water, until the rinse

water is clear.

To remove any unfixed dye and improve wash fastness, perform a soaping treatment with

1-2 g/L of a non-ionic detergent at 50-60°C for 15-20 minutes.

Rinse the fabric thoroughly with cold water and air dry.

Relevance to Drug Development Professionals
While Acid Orange 156 is primarily an industrial dye, the broader class of azo compounds has

garnered significant interest in medicinal chemistry and biomedical applications.

Azo Dyes in Biomedical Applications
Azo compounds have been explored for various therapeutic purposes, including as

antibacterial, antifungal, and antiviral agents.[2] Furthermore, the azo bond can be cleaved by

azoreductase enzymes found in the gut microbiota, a property that has been exploited for

colon-targeted drug delivery.[4][5] In such systems, a drug is linked to an azo compound,

rendering it inactive until it reaches the colon where the azo bond is cleaved, releasing the

active drug.

Potential for Protein Interaction Studies
As a fluorescent dye, Acid Orange 156 has the potential to be used as a probe in protein

binding studies.[6] The intrinsic fluorescence of proteins, such as serum albumin, can be

quenched upon binding with a ligand. By monitoring the fluorescence quenching of a protein in

the presence of increasing concentrations of Acid Orange 156, it may be possible to

determine binding affinities and mechanisms. Such studies are crucial in drug development for

understanding the pharmacokinetics and pharmacodynamics of a drug candidate.
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Cytotoxicity Considerations
The toxicological profile of any compound is of paramount importance in drug development.

Some azo dyes have been shown to exhibit cytotoxic effects on various cell lines.[7][8] It is

therefore essential to evaluate the cytotoxicity of Acid Orange 156 on relevant cell lines to

assess its potential for any biological applications.

Conclusion
Acid Orange 156 is a well-established double azo dye with significant applications in the textile

industry. Its synthesis and dyeing properties are governed by the principles of azo chemistry.

For researchers and professionals in drug development, while direct applications of Acid
Orange 156 are not established, the chemistry and properties of azo compounds offer

intriguing possibilities in areas such as targeted drug delivery and as fluorescent probes for

biomolecular interaction studies. Further research is warranted to explore the specific biological

interactions and toxicological profile of Acid Orange 156 to fully understand its potential in

biomedical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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